Cas no 91267-13-9 (2-butylsulfonylcyclopentan-1-one)

• Product name: 2-butylsulfonylcyclopentan-1-one
• CAS No: 91267-13-9
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 996146
• PubChem ID: 289555

2-butylsulfonylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-butylsulfonylcyclopentan-1-one
• 2-Butansulfonyl-cyclopentanon
• NSC-151729
• 2-butylsulfonylcyclopentanone
• SCHEMBL1041885
• NSC151729
• XCTQAWQDXBWPAD-UHFFFAOYSA-N
• 2-(butylsulfonyl)cyclopentanone
• AKOS013964262
• 91267-13-9
• DTXSID00302516

• Inchi： InChI=1S/C9H16O3S/c1-2-3-7-13(11,12)9-6-4-5-8(9)10/h9H,2-7H2,1H3
• InChI Key： XCTQAWQDXBWPAD-UHFFFAOYSA-N
• SMILES： CCCCS(=O)(=O)C1CCCC1=O

Computed Properties

• Exact Mass: 204.08200
• Monoisotopic Mass: 204.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 59.59000
• LogP: 2.40370